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Compound of Interest

Compound Name: CH-38083

Cat. No.: B1668558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CH-38083 is a potent and selective antagonist of alpha-2 adrenoceptors.[1] This compound is a

valuable tool for investigating the role of the noradrenergic system in various physiological and

pathological processes. In vivo microdialysis is a widely used technique to monitor the levels of

neurotransmitters and their metabolites in the extracellular fluid of specific brain regions in

freely moving animals.[2][3][4] This document provides a detailed protocol for conducting in

vivo microdialysis studies to assess the effects of CH-38083 on neurotransmitter levels in the

brain.

Mechanism of Action
CH-38083 acts as a competitive antagonist at presynaptic alpha-2 adrenoceptors. These

receptors are part of a negative feedback loop that inhibits the release of norepinephrine (NE)

from noradrenergic neurons. By blocking these receptors, CH-38083 disinhibits the neuron,

leading to an increase in the firing rate and subsequent release of NE. Due to the interaction

between noradrenergic and other neurotransmitter systems, such as the dopaminergic system,

administration of CH-38083 is also expected to influence dopamine (DA) levels.

Experimental Protocols
Surgical Implantation of Microdialysis Guide Cannula
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This protocol describes the stereotaxic surgical procedure for implanting a guide cannula,

which will later house the microdialysis probe.

Materials:

Stereotaxic apparatus

Anesthesia machine (e.g., for isoflurane)

Surgical drill

Guide cannula (sized for the target brain region)

Dummy probe

Dental cement

Surgical sutures or staples

Analgesics and antibiotics

Procedure:

Anesthetize the animal (e.g., rat or mouse) using an appropriate anesthetic agent (e.g.,

isoflurane).

Secure the animal in the stereotaxic apparatus.

Shave the scalp and sterilize the area with an antiseptic solution.

Make a midline incision to expose the skull.

Using a stereotaxic atlas, determine the coordinates for the target brain region (e.g.,

prefrontal cortex, hippocampus, or striatum).

Drill a small hole in the skull at the determined coordinates.

Slowly lower the guide cannula to the desired depth.
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Secure the guide cannula to the skull using dental cement.

Insert a dummy probe into the guide cannula to keep it patent.

Suture or staple the scalp incision.

Administer post-operative analgesics and antibiotics as required and allow the animal to

recover for at least 5-7 days.

In Vivo Microdialysis Procedure
This protocol outlines the steps for conducting the microdialysis experiment after the animal

has fully recovered from surgery.

Materials:

Microdialysis probe (with a suitable membrane cutoff)

Syringe pump

Fraction collector

Artificial cerebrospinal fluid (aCSF)

CH-38083 solution

Tubing (FEP or PEEK)

Artificial Cerebrospinal Fluid (aCSF) Recipe:

Component Concentration (mM)

NaCl 147

KCl 2.7

CaCl2 1.2

MgCl2 0.85
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The pH of the aCSF should be adjusted to 7.4.

Procedure:

Gently restrain the awake and freely moving animal.

Remove the dummy probe from the guide cannula and insert the microdialysis probe.

Connect the inlet of the probe to a syringe pump and the outlet to a fraction collector.

Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).

Allow for a stabilization period of at least 1-2 hours to obtain a stable baseline of

neurotransmitter levels.

Collect baseline dialysate samples (e.g., every 20 minutes).

Administer CH-38083 systemically (e.g., intraperitoneal or subcutaneous injection) or locally

through the microdialysis probe by dissolving it in the aCSF.

Continue to collect dialysate samples for the desired duration of the experiment.

At the end of the experiment, euthanize the animal and perfuse the brain to histologically

verify the probe placement.

Analyze the collected dialysate samples for neurotransmitter content using a sensitive

analytical technique such as high-performance liquid chromatography with electrochemical

detection (HPLC-ED).

Data Presentation
The following tables are examples of how to structure the quantitative data obtained from a

microdialysis study with CH-38083.

Table 1: Effect of Systemic Administration of CH-38083 on Extracellular Norepinephrine Levels

in the Prefrontal Cortex
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Time (minutes) Baseline NE (% of Basal)
CH-38083 (1 mg/kg, i.p.)
NE (% of Basal)

-40 to -20 100 ± 10 100 ± 12

-20 to 0 98 ± 9 102 ± 11

0 (Injection)

0 to 20 105 ± 11 150 ± 20

20 to 40 102 ± 13 250 ± 35

40 to 60 99 ± 10 230 ± 30

60 to 80 101 ± 12 180 ± 25

80 to 100 97 ± 11 140 ± 18

100 to 120 103 ± 14 110 ± 15

*p < 0.05 compared to baseline. Data are presented as mean ± SEM.

Table 2: Effect of Systemic Administration of CH-38083 on Extracellular Dopamine Levels in the

Prefrontal Cortex
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Time (minutes) Baseline DA (% of Basal)
CH-38083 (1 mg/kg, i.p.)
DA (% of Basal)

-40 to -20 100 ± 8 100 ± 9

-20 to 0 101 ± 7 99 ± 10

0 (Injection)

0 to 20 98 ± 9 120 ± 15

20 to 40 103 ± 10 160 ± 22

40 to 60 100 ± 8 155 ± 20

60 to 80 99 ± 11 130 ± 18

80 to 100 102 ± 9 115 ± 14

100 to 120 97 ± 10 105 ± 12

*p < 0.05 compared to baseline. Data are presented as mean ± SEM.
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Click to download full resolution via product page

Caption: Mechanism of CH-38083 action at the noradrenergic synapse.

Experimental Workflow for In Vivo Microdialysis
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Caption: Workflow for a typical in vivo microdialysis experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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